Cas no 56542-67-7 (3-Cyanobenzenesulfonyl chloride)

• Product Name: 3-Cyanobenzenesulfonyl chloride
• CAS No: 56542-67-7
• MF: C₇H₄ClNO₂S
• MW: 201.630159378052
• MDL: MFCD00203480
• CID: 56975
• PubChem ID: 2801360
• Update Time: 2025-04-18

3-Cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyanobenzene-1-sulfonylchloride
• 3-Cyanobenzenesulphonyl chloride
• 3-Cyanobenzenesulfonyl chloride
• 3-Cyano-benzenesulfonyl chloride
• 3-(Chlorosulfonyl)benzonitrile
• 3-Cyanophenylsulfonyl chloride
• m-Cyanobenzenesulfonyl chloride
• 3-Cyanobenzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 3-cyano-
• PubChem5108
• 3-cyanobenzenesulfonylchloride
• KSC269E7J
• 3-cyanobenzene sulphonyl chloride
• 3-cyano benzene sulfonyl chloride
• BHNRGBRMCNHNQD-UHFFFAOYSA-N
• Benzenesulfonylchl
• DS-1088
• MFCD00203480
• FT-0615552
• 3-Cyanobenzenesulfonyl chloride, 97%
• CS-W008309
• C1812
• AM20040730
• 56542-67-7
• A24464
• Z56957481
• 3-Cyanobenzenesulfonylchlorid;3-Cyanobenzene-1-sul
• EN300-07643
• AKOS001049426
• SCHEMBL65861
• QUINOLINIUMDICHROMATE
• UPCMLD0ENAT5212534:001
• DTXSID00384236
• STL299678
• BBL100044

• MDL： MFCD00203480
• Inchi： 1S/C7H4ClNO2S/c8-12(10,11)7-3-1-2-6(4-7)5-9/h1-4H
• InChI Key： BHNRGBRMCNHNQD-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C#N)C=1)(=O)=O
• BRN： 2832925

Computed Properties

• Exact Mass: 200.96500
• Monoisotopic Mass: 200.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.53
• Melting Point: 48.0 to 53.0 deg-C
• Boiling Point: 111°C/1.5mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.6
• PSA: 66.31000
• LogP: 2.56658
• Sensitiveness: Moistute Sensitive
• Solubility: reaction

3-Cyanobenzenesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34-43
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Inert atmosphere,2-8°C(BD21502)
• Risk Phrases：R20/21/22; R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides